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Compound of Interest

Compound Name: Acenocoumarol-d4

Cat. No.: B8210038 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of stock and working solutions

of Acenocoumarol-d4, a deuterated internal standard for the quantification of acenocoumarol.

Adherence to this protocol will ensure the accuracy and reproducibility of experimental results.

Chemical Properties
Acenocoumarol-d4 is a deuterated analog of Acenocoumarol, a vitamin K antagonist used as

an anticoagulant. Its chemical properties are summarized in the table below.
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Property Value References

Molecular Formula C₁₉H₁₁D₄NO₆ [1][2][3][4]

Molecular Weight 357.36 g/mol [1][3]

Appearance
Yellow or White Crystalline

Solid
[1][5][6]

Solubility

Soluble in Chloroform,

Ethanol, Acetonitrile, and

DMSO. Sparingly soluble in

aqueous buffers.

[2][5][6][7]

Storage Store at -20°C [2][8]

Stability ≥ 4 years at -20°C [2]

Experimental Protocols
Preparation of Acenocoumarol-d4 Stock Solution (1
mg/mL)
This protocol describes the preparation of a 1 mg/mL stock solution of Acenocoumarol-d4 in

Dimethyl Sulfoxide (DMSO).

Materials:

Acenocoumarol-d4 powder

Dimethyl Sulfoxide (DMSO), analytical grade

Analytical balance

Volumetric flask (e.g., 1 mL or 5 mL)

Pipettes

Vortex mixer
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Amber glass vial for storage

Procedure:

Weighing: Accurately weigh a specific amount of Acenocoumarol-d4 powder using an

analytical balance. For example, to prepare 1 mL of a 1 mg/mL solution, weigh 1 mg of the

powder.

Dissolving: Transfer the weighed powder into a clean and dry volumetric flask.

Solvent Addition: Add a small amount of DMSO to the flask to dissolve the powder. Vortex

the flask for approximately 30 seconds to ensure complete dissolution.

Volume Adjustment: Once the powder is completely dissolved, add DMSO to the flask up to

the calibration mark.

Homogenization: Cap the flask and invert it several times to ensure the solution is

homogeneous.

Storage: Transfer the stock solution to a labeled amber glass vial and store it at -20°C.

Preparation of Acenocoumarol-d4 Working Solutions
This protocol describes the preparation of working solutions from the 1 mg/mL stock solution by

serial dilution. The example below is for preparing a 10 µg/mL working solution.

Materials:

Acenocoumarol-d4 stock solution (1 mg/mL)

Acetonitrile or other appropriate solvent

Pipettes

Volumetric flasks or microcentrifuge tubes

Vortex mixer

Procedure:
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Calculation: Determine the volume of the stock solution required. To prepare 1 mL of a 10

µg/mL working solution from a 1 mg/mL (1000 µg/mL) stock solution, use the formula C1V1 =

C2V2: (1000 µg/mL) * V1 = (10 µg/mL) * (1 mL) V1 = 0.01 mL or 10 µL

Dilution: Pipette 10 µL of the 1 mg/mL Acenocoumarol-d4 stock solution into a clean

volumetric flask or microcentrifuge tube.

Solvent Addition: Add 990 µL of the desired solvent (e.g., Acetonitrile) to the tube.

Homogenization: Vortex the solution for approximately 30 seconds to ensure it is thoroughly

mixed.

Storage: Store the working solution in a labeled vial under the same conditions as the stock

solution. Prepare fresh working solutions as needed to ensure accuracy. For aqueous

solutions, it is recommended not to store them for more than one day.[7][8]

Workflow Diagram
The following diagram illustrates the workflow for the preparation of Acenocoumarol-d4 stock

and working solutions.
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Stock Solution Preparation (1 mg/mL)

Working Solution Preparation (e.g., 10 µg/mL)

1. Weigh Acenocoumarol-d4

2. Dissolve in DMSO

3. Adjust Volume with DMSO

4. Store at -20°C

1. Pipette Stock Solution

Use Stock for Dilution

2. Dilute with Solvent

3. Vortex to Mix

4. Store Appropriately

Click to download full resolution via product page

Caption: Workflow for preparing Acenocoumarol-d4 solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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